Cas no 6966-78-5 (Pteridine,4-(methylthio)-)

• Product Name: Pteridine,4-(methylthio)-
• CAS No: 6966-78-5
• MF: C₇H₆N₄S
• MW: 178.214338779449
• CID: 521497
• PubChem ID: 249622
• Update Time: 2025-04-19

Pteridine,4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pteridine,4-(methylthio)-
• 4-methylsulfanylpteridine
• 4-Methylmercapto-pteridin
• 4-methylsulfanyl-pteridine
• 4-Methylthio-pteridin
• 4-methylthiopteridine
• 4-methylthio-pteridine
• SCHEMBL5352016
• pteridine, 4-(methylthio)-
• 6966-78-5
• XKENOTHGZDIXRS-UHFFFAOYSA-N
• NSC-68114
• NSC68114
• DTXSID70879068

• Inchi： 1S/C7H6N4S/c1-12-7-5-6(10-4-11-7)9-3-2-8-5/h2-4H,1H3
• InChI Key： XKENOTHGZDIXRS-UHFFFAOYSA-N
• SMILES： S(C)C1C2C(=NC=CN=2)N=CN=1

Computed Properties

• Exact Mass: 324.04741
• Monoisotopic Mass: 178.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.9Ų

Experimental Properties

• Density: 1.3046 (rough estimate)
• Melting Point: 191°C
• Refractive Index: 1.5500 (estimate)
• PSA: 50.69